Cas no 908115-27-5 (PF 04929113)

PF 04929113 structure

Product Name:PF 04929113

CAS No:908115-27-5

MF:C₂₅H₃₀F₃N₅O₄

MW:521.532016277313

MDL:MFCD29924735

CID:822520

PubChem ID:44195571

Update Time:2024-12-09

PF 04929113 Chemical and Physical Properties

Names and Identifiers

- [4-[2-carbamoyl-5-[6,6-dimethyl-4-oxo-3-(trifluoromethyl)-5,7-dihydroindazol-1-yl]anilino]cyclohexyl] 2-aminoacetate
- SNX-5422
- PF-04929113 (SNX-5422)
- SNX 5422
- SNX5422
- PF 04929113
- BF52J69Q8T
- PF04929113
- MLS006011083
- C25H30F3N5O4
- BCPP000065
- HMS3656B09
- BCP02427
- s2656
- ABP000737
- SB16643
- DB06070
- API0008143
- Glycine, trans-4-((2-(aminocarbonyl)-5-(4,5,6,7-tetrahydro-6,6-dimethy
- Glycine trans-4-[[2-(aminocarbonyl)-5-[4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-(trifluoromethyl)-1H-indazol-1-yl]phenyl]amino]cyclohexyl ester (ACI)
- Hsp90i-2-PRO
- trans-4-([2-(Aminocarbonyl)-5-[6,6-dimethyl-4-oxo-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl] phenyl]amino)cyclohexyl glycinate
- EX-A2343
- SNX-5422(PF04929113)
- DTXSID50238270
- J-521414
- PF-4929113
- NCGC00346640-01
- SW220153-1
- NCGC00386184-02
- AC-36033
- Q27274626
- CS-0272
- BRD-K73197500-001-02-2
- CCG-269865
- CHEMBL1195136
- (1r,4r)-4-({2-carbamoyl-5-[6,6-dimethyl-4-oxo-3-(trifluoromethyl)-5,7-dihydroindazol-1-yl]phenyl}amino)cyclohexyl 2-aminoacetate
- AVDSOVJPJZVBTC-CTYIDZIISA-N
- (1r,4r)-4-((2-carbamoyl-5-(6,6-dimethyl-4-oxo-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)phenyl)amino)cyclohexyl glycinate
- SCHEMBL15604989
- SNX 5422 [WHO-DD]
- PF-04929113(SNX-5422)
- BRD-K73197500-066-01-7
- NCGC00346640-04
- BRD-K73197500-001-03-0
- (1r,4r)-4-(2-carbamoyl-5-(6,6-dimethyl-4-oxo-3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)phenylamino)cyclohexyl 2-aminoacetate
- SNX-5422(PF04929113)?
- 908115-27-5
- Glycine, 4-[[2-(aminocarbonyl)-5-[4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-(trifluoromethyl)-1H-indazol-1-yl]phenyl]amino]cyclohexyl ester
- Glycine, trans-4-((2-(aminocarbonyl)-5-(4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-(trifluoromethyl)-1H-indazol-1-yl)phenyl)amino)cyclohexyl ester
- 908115-27-5 (free base)
- AVDSOVJPJZVBTC-UHFFFAOYSA-N
- NSC-768509
- HY-10213
- PF-04929113; SNX-5422
- trans-4-((2-Carbamoyl-5-(6,6-dimethyl-4-oxo-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)phenyl)amino)cyclohexyl 2-aminoacetate
- 908116-67-6
- TS-09299
- NSC768509
- 4-({2-CARBAMOYL-5-[6,6-DIMETHYL-4-OXO-3-(TRIFLUOROMETHYL)-5,7-DIHYDROINDAZOL-1-YL]PHENYL}AMINO)CYCLOHEXYL 2-AMINOACETATE
- UNII-BF52J69Q8T
- SCHEMBL1220790
- BDBM50514916
- AKOS027276395
- Glycine Trans-4-((2-(aminocarbonyl)-5-(4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-3-(trifluoromethyl)-1h-indazol-1-yl)phenyl)amino)cycloh exyl ester
- SCHEMBL1220791
- AVDSOVJPJZVBTC-ULCMKKNGSA-N
- G67240
- NS00073649
- DA-56726
- SMR004702871
- PF-04929113
- PF-04929113 free base
- MDL： MFCD29924735
- Inchi： 1S/C25H30F3N5O4/c1-24(2)10-18-21(19(34)11-24)22(25(26,27)28)32-33(18)14-5-8-16(23(30)36)17(9-14)31-13-3-6-15(7-4-13)37-20(35)12-29/h5,8-9,13,15,31H,3-4,6-7,10-12,29H2,1-2H3,(H2,30,36)/t13-,15-
- InChI Key： AVDSOVJPJZVBTC-CTYIDZIISA-N
- SMILES： C(C1=NN(C2C=CC(C(=O)N)=C(N[C@H]3CC[C@H](OC(=O)CN)CC3)C=2)C2CC(CC(C1=2)=O)(C)C)(F)(F)F

Computed Properties

Exact Mass: 521.22498894g/mol
Monoisotopic Mass: 521.22498894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 37
Rotatable Bond Count: 7
Complexity: 877
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 142
XLogP3: 3.5

Experimental Properties

Density: 1.48
Melting Point: 298-299℃
Boiling Point: 646.5±55.0°C at 760 mmHg

PF 04929113 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

PF 04929113 Pricemore >>

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S e l l e c k ZHONG GUO	S2656-5mg	PF-04929113 (SNX-5422)	908115-27-5	99.3%	5mg	¥2211.02	2023-10-09
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DC Chemicals	DC9948-100 mg	SNX-5422(PF04929113)	908115-27-5		100mg	$650.0	2022-02-28
DC Chemicals	DC9948-250 mg	SNX-5422(PF04929113)	908115-27-5		250mg	$1200.0	2022-02-28

PF 04929113 Production Method

Production Method 1

1410111-76-0

908115-27-5

Reaction Conditions

1.1 Reagents: Methanesulfonic acid Solvents: Acetic acid ; 15 min, rt; 40 min, rt → 65 °C; 3 h, 65 °C; 55 min, 65 °C → 50 °C

Reference

: Process Development and Scale-Up of an Hsp90 Inhibitor

Duan, Shengquan; Venkatraman, Sripathy; Hong, Xuechuan; Huang, Kenneth; Ulysse, Luckner; et al, Organic Process Research & Development, 2012, 16(11), 1787-1793

Production Method 2

908112-43-6

4530-20-5

908115-27-5

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; rt → 0 °C; 10 min, 0 °C; 10 min, 0 °C; 90 min, rt
1.3 Reagents: Methanesulfonic acid ; 90 min, rt

Reference

: Discovery of Novel 2-Aminobenzamide Inhibitors of Heat Shock Protein 90 as Potent, Selective and Orally Active Antitumor Agents

Huang, Kenneth H.; Veal, James M.; Fadden, R. Patrick; Rice, John W.; Eaves, Jeron; et al, Journal of Medicinal Chemistry, 2009, 52(14), 4288-4305